Cas no 2877750-64-4 (4-{1-3-(trifluoromethyl)pyridin-2-ylpiperidine-4-carbonyl}thiomorpholine)

• Product Name: 4-{1-3-(trifluoromethyl)pyridin-2-ylpiperidine-4-carbonyl}thiomorpholine
• CAS No: 2877750-64-4
• MF: C₁₆H₂₀F₃N₃OS
• MW: 359.409712791443
• CID: 5329718
• Update Time: 2025-05-23

4-{1-3-(trifluoromethyl)pyridin-2-ylpiperidine-4-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholinyl[1-[3-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl]methanone
• 4-{1-3-(trifluoromethyl)pyridin-2-ylpiperidine-4-carbonyl}thiomorpholine

• Inchi： 1S/C16H20F3N3OS/c17-16(18,19)13-2-1-5-20-14(13)21-6-3-12(4-7-21)15(23)22-8-10-24-11-9-22/h1-2,5,12H,3-4,6-11H2
• InChI Key： ATAQGGSXMBTWGW-UHFFFAOYSA-N
• SMILES： C(N1CCSCC1)(C1CCN(C2=NC=CC=C2C(F)(F)F)CC1)=O

Experimental Properties

• Density: 1.317±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.2±50.0 °C(Predicted)
• pka: 6.24±0.29(Predicted)

Additional information on 4-{1-3-(trifluoromethyl)pyridin-2-ylpiperidine-4-carbonyl}thiomorpholine

Recent Advances in the Study of 4-{1-[3-(Trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl}thiomorpholine (CAS: 2877750-64-4)

In recent years, the compound 4-{1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl}thiomorpholine (CAS: 2877750-64-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a trifluoromethylpyridine moiety and a thiomorpholine ring, has shown promising potential in various therapeutic applications. The following sections provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-{1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl}thiomorpholine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. These methodological advancements are critical for the large-scale production of the compound, which is essential for further preclinical and clinical evaluations.

Biological studies have revealed that this compound exhibits potent activity against several molecular targets, including kinases and G protein-coupled receptors (GPCRs). In particular, it has shown inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. These findings suggest potential applications in the treatment of diseases such as cancer and autoimmune disorders. Additionally, the compound's ability to modulate GPCR activity opens avenues for exploring its use in neurological and metabolic disorders.

Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of 4-{1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl}thiomorpholine. The compound demonstrates favorable bioavailability and tissue distribution, with minimal off-target effects. These properties underscore its potential as a lead candidate for drug development. However, further studies are needed to assess its long-term safety and efficacy in human subjects.

In conclusion, 4-{1-[3-(trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl}thiomorpholine represents a promising molecule in the field of chemical biology and drug discovery. Its unique structural features, combined with its potent biological activity, make it a valuable candidate for further research and development. Future studies should focus on elucidating its mechanism of action, optimizing its therapeutic profile, and advancing it through clinical trials to realize its full potential in medicine.